Cas no 114513-43-8 (benzene-1,2,3-triol,methanesulfonic acid)

• Product Name: benzene-1,2,3-triol,methanesulfonic acid
• CAS No: 114513-43-8
• MF: C₇H₁₀O₆S
• MW: 222.215701580048
• CID: 2613009
• PubChem ID: 21758557
• Update Time: 2025-04-21

benzene-1,2,3-triol,methanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• benzene-1,2,3-triol,methanesulfonic acid
• 114513-43-8
• SCHEMBL214769
• Methanesulfonic acid--benzene-1,2,3-triol (1/1)
• DTXSID40617732

• Inchi： 1S/C6H6O3.CH4O3S/c7-4-2-1-3-5(8)6(4)9;1-5(2,3)4/h1-3,7-9H;1H3,(H,2,3,4)
• InChI Key： KTNISUQDBOGEFU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.OC1C(=CC=CC=1O)O

Computed Properties

• Exact Mass: 222.01980921Da
• Monoisotopic Mass: 222.01980921Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų